3-Phenoxy-N-((tetrahydrofuran-2-yl)methyl)propanamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-3-phenoxypropanamide
• InChI: InChI=1S/C14H19NO3/c16-14(15-11-13-7-4-9-17-13)8-10-18-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,15,16)
• InChI Key: LDRSLCDZAMWSCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CCOC2=CC=CC=C2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• CAS No.: 899261-03-1

Description

3-Phenoxy-N-((tetrahydrofuran-2-yl)methyl)propanamide is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiulcer Agents

Research has synthesized and tested various N-[3-(3-(Piperidinomethyl)phenoxy)propyl]butanamides, including compounds with a pharmacophore similar to "3-Phenoxy-N-((tetrahydrofuran-2-yl)methyl)propanamide" for their gastric acid antisecretory activity. These compounds exhibited potent activity against histamine-induced gastric acid secretion, suggesting their potential as antiulcer agents. The study also explored structure-activity relationships among these compounds (Ueda et al., 1991).

Pharmacokinetics and Metabolism

Another study focused on the pharmacokinetics and metabolism of a selective androgen receptor modulator (SARM), providing insights into the molecular properties and metabolic profile. While not directly mentioning "this compound," the research highlights the importance of understanding pharmacokinetics and metabolism in the development of therapeutic agents (Wu et al., 2006).

Bioactive Constituents and Antimicrobial Activity

Studies have isolated and identified various compounds from natural sources, showing bioactive properties such as chymotrypsin inhibitory activity and antimicrobial effects against specific pathogens. These findings emphasize the potential of phenoxy and propanamide derivatives in developing new therapeutic agents with antimicrobial activities (Atta-ur-rahman et al., 1997).

Photophysical Properties

Research on novel peripherally tetra-substituted metal-free and metallophthalocyanines, including those with phenoxy groups, has been conducted to study their synthesis, spectroscopic characterization, and aggregation behaviors. Such compounds have applications in materials science and potentially in photodynamic therapy (Acar et al., 2012).

Analytical Methods

Liquid chromatography-high resolution mass spectrometry (LC-HRMS) methods have been developed for the analysis of compounds with structures similar to "this compound," demonstrating the importance of analytical chemistry in the detection and quantification of pharmaceuticals and toxic substances in biological matrices (Fogarty et al., 2018).

Mechanism of Action

Target of Action

The primary target of TCMDC-123513 is the essential malarial kinase PfCLK3 . PfCLK3 is involved in the regulation of RNA splicing and is crucial for the survival of the blood stage of Plasmodium falciparum . It is a member of the cyclin-dependent like protein kinase family (PfCLK1-4), which are closely related to the mammalian CLK family and the serine-arginine-rich protein kinase (SRPK) family .

Mode of Action

TCMDC-123513 interacts with PfCLK3 in a way that inhibits its function . The compound forms a bidentate interaction with the hinge region of the kinase via two hydrogen bonds . This interaction disrupts the kinase’s ability to phosphorylate parasite SR proteins, which are necessary for the correct assembly and catalytic activity of spliceosomes .

Biochemical Pathways

The inhibition of PfCLK3 by TCMDC-123513 affects the RNA splicing pathway . This disruption leads to impaired splicing in P. falciparum parasites . As RNA splicing plays an essential role at any stage of the parasite life cycle, the inhibition of PfCLK3 might have parasiticidal activity .

Result of Action

The inhibition of PfCLK3 by TCMDC-123513 results in rapid killing of asexual P. falciparum parasites and other Plasmodium species at multiple stages . This is due to the disruption of RNA splicing, which is essential for the survival and replication of the parasites .

Biochemical Analysis

Biochemical Properties

TCMDC-123513 interacts with the protein kinase PfCLK3 . This interaction is crucial for the regulation of malarial parasite RNA splicing . The compound’s interaction with PfCLK3 has been validated as a drug target in malaria that offers prophylactic, transmission blocking, and curative potential .

Cellular Effects

The effects of TCMDC-123513 on various types of cells and cellular processes are primarily related to its influence on the protein kinase PfCLK3 . By inhibiting PfCLK3, TCMDC-123513 can potentially disrupt the RNA splicing process in malarial parasites, thereby affecting their survival .

Molecular Mechanism

The molecular mechanism of action of TCMDC-123513 involves its binding interactions with the protein kinase PfCLK3 . This binding inhibits the activity of PfCLK3, disrupting the RNA splicing process in malarial parasites .